Cas no 2137834-07-0 (3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine)

• Product name: 3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
• CAS No: 2137834-07-0
• MF: C₁₂H₁₁Cl₂N₃
• MW: 268.141840219498
• CID: 6216896
• PubChem ID: 165863827

3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-784321
• 3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
• 2137834-07-0

• Inchi： 1S/C12H11Cl2N3/c13-7-1-2-10(14)8(5-7)12-9-6-15-4-3-11(9)16-17-12/h1-2,5,15H,3-4,6H2,(H,16,17)
• InChI Key： SXEBMTKNHUCXIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C2CNCCC=2NN=1)Cl

Computed Properties

• Exact Mass: 267.0330028g/mol
• Monoisotopic Mass: 267.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.7Ų

Additional information on 3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine

Comprehensive Overview of 3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine (CAS No. 2137834-07-0)

3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine (CAS No. 2137834-07-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential biological activities. This compound belongs to the pyrazolo[4,3-c]pyridine family, a class of nitrogen-containing heterocycles known for their diverse applications in drug discovery and material science. The presence of a 2,5-dichlorophenyl moiety further enhances its reactivity and functional versatility, making it a subject of interest for synthetic chemists and researchers.

In recent years, the demand for novel heterocyclic compounds like 3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. Researchers are particularly intrigued by its potential as a scaffold for designing kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and antimicrobial agents. These applications align with current trends in drug development, where targeted therapies and precision medicine dominate the landscape.

The synthesis of 3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine typically involves multi-step organic reactions, including cyclization and functional group transformations. Key intermediates such as 2,5-dichlorobenzaldehyde and pyrazolo[4,3-c]pyridine derivatives are often employed in its preparation. The compound's molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for its potential use in drug formulations.

From an industrial perspective, 3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine is also explored for its applications in agrochemicals. Its structural features make it a candidate for developing pesticides and herbicides, addressing global challenges in crop protection and sustainable agriculture. This aligns with the growing emphasis on green chemistry and eco-friendly pest control solutions.

Analytical characterization of CAS No. 2137834-07-0 involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm the compound's structural integrity, which is essential for regulatory compliance and research reproducibility. The compound's spectral data and crystallographic properties are often documented in peer-reviewed journals, contributing to the broader scientific knowledge base.

In the context of intellectual property, 3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine has been the subject of several patents, highlighting its commercial potential. Pharmaceutical companies and research institutions are actively investigating its derivatives for patentable innovations, particularly in oncology and neurology. This reflects the compound's relevance in addressing unmet medical needs and its alignment with market trends in the life sciences sector.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine is crucial. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are often employed to predict its interactions with biological targets. These approaches accelerate the discovery of lead compounds and optimize their efficacy and safety profiles.

In summary, 3-(2,5-dichlorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine (CAS No. 2137834-07-0) represents a promising chemical entity with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential biological activities make it a valuable subject for ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing innovative solutions for global challenges.